2-amino-N-(3,4-dimethylphenyl)ethanesulfonamide
Overview
Description
2-amino-N-(3,4-dimethylphenyl)ethanesulfonamide, also known as Dimethylsulfonamide, is an organic compound that has a wide range of applications in the scientific and medical fields. It is a white powder that is insoluble in water, but soluble in many organic solvents. Its chemical formula is C9H15N2O2S.
Scientific Research Applications
Novel Synthesis Techniques and Chemical Properties
Recent research has focused on the synthesis and characterization of novel cyclic compounds containing aminobenzenesulfonamide, demonstrating the versatility of sulfonamide derivatives in organic syntheses and pharmaceutical industry applications. Notably, aminobenzenesulfonamide derivatives are highlighted for their multifunctional capabilities, serving as valuable chemical moieties in both organic syntheses and pharmaceutical developments. This underscores the potential of related sulfonamide compounds, like 2-amino-N-(3,4-dimethylphenyl)ethanesulfonamide, in facilitating the discovery of functional molecules and pharmaceuticals (Kaneda, 2020).
Advanced Materials and Polymer Science
The development of conducting polymers for use in organic electronic devices has been a significant area of research. Compounds with similar chemical structures have been utilized in improving the electrical conductivity of poly(3,4-ethylenedioxythiophene): poly(styrenesulfonic acid) (PEDOT:PSS), a notable conducting polymer. These advancements are crucial for enhancing the performance of light-emitting diodes, solar cells, and field-effect transistors, indicating the potential roles of related sulfonamide compounds in next-generation organic materials (Shi et al., 2015).
Environmental Science and Toxicology
Research has also delved into the degradation of nitrogen-containing compounds using advanced oxidation processes. This work is pivotal in addressing the environmental impact of nitrogen-containing amino and azo compounds, which are resistant to conventional degradation processes. The efficacy of advanced oxidation processes in mineralizing such compounds suggests potential applications for related chemicals in environmental remediation and the improvement of water treatment technologies (Bhat & Gogate, 2021).
properties
IUPAC Name |
2-amino-N-(3,4-dimethylphenyl)ethanesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2O2S/c1-8-3-4-10(7-9(8)2)12-15(13,14)6-5-11/h3-4,7,12H,5-6,11H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QTTXNRIVQUFGGF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NS(=O)(=O)CCN)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-N-(3,4-dimethylphenyl)ethanesulfonamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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